Cas no 1956371-30-4 (1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride)

• Product Name: 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride
• CAS No: 1956371-30-4
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD28142279
• CID: 3044507
• PubChem ID: 53395655
• Update Time: 2025-06-08

1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride
• 1-(3-Chloro-2-fluorophenyl)ethanamine HCl
• (1R)-1-(3-Chloro-2-fluorophenyl)ethanamine HCl
• AK151381
• (1S)-1-(3-Chloro-2-fluorophenyl)ethanamine;hydrochloride
• AK338219
• 1-(3-chloro-2-fluorophenyl)ethanamine;hydrochloride
• (1R)-1-(3-chloro-2-fluorophenyl)ethanamine;hydrochloride
• SB78733
• SB79398
• 1956371-30-4
• CS-0196945
• DS-12552
• (R)-3-Chloro-2-fluoro-alpha-methylbenzylamine hydrochloride
• AKOS025243902
• Y10319
• SB44320
• (1R)-1-(3-Chloro-2-fluorophenyl)ethanamine HYDROCHLORIDE
• DS-000243

• MDL： MFCD28142279
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H
• InChI Key： CEVBNFPEJNNLJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C)N.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride

Research Brief on 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride (CAS: 1956371-30-4)

1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride (CAS: 1956371-30-4) is a fluorinated and chlorinated phenyl ethylamine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory conditions. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique structural features for enhanced biological activity and pharmacokinetic properties.

The compound's chemical structure, featuring both chloro and fluoro substituents on the phenyl ring, contributes to its electronic and steric properties, making it a valuable scaffold for drug design. Researchers have investigated its incorporation into larger molecular frameworks to develop selective ligands for neurotransmitter receptors, including dopamine and serotonin receptors. The hydrochloride salt form improves the compound's solubility and stability, facilitating its use in pharmaceutical formulations.

Recent synthetic approaches to 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been applied to develop more sustainable production methods, including catalytic asymmetric synthesis and flow chemistry techniques. These advancements have significantly improved the scalability of the compound's production, making it more accessible for research and development purposes.

In pharmacological studies, derivatives of 1-(3-Chloro-2-fluorophenyl)ethanamine have shown promising results in preclinical models of neurological disorders. Particular attention has been paid to its potential as a precursor for novel antidepressants and anxiolytics, with some derivatives demonstrating improved blood-brain barrier penetration compared to existing therapeutics. The compound's structural flexibility allows for modifications that can fine-tune receptor binding affinity and selectivity.

Ongoing research is exploring the compound's potential in other therapeutic areas, including pain management and neurodegenerative diseases. Recent patent filings indicate growing commercial interest in this chemical entity, with several pharmaceutical companies developing proprietary derivatives for specific clinical applications. The compound's versatility as a synthetic intermediate continues to make it a valuable tool in medicinal chemistry research.

Quality control and analytical method development for 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride have seen significant advancements in recent years. New chromatographic techniques and spectroscopic methods have been established to ensure the compound's purity and stability in various formulations. These developments have been particularly important as regulatory requirements for pharmaceutical intermediates become increasingly stringent.

Future research directions for this compound include exploring its potential in combination therapies and investigating its metabolic pathways in greater detail. The growing understanding of its physicochemical properties and biological activities positions 1-(3-Chloro-2-fluorophenyl)ethanamine hydrochloride as an important building block in the development of next-generation therapeutics, particularly in the CNS drug space.